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Compound of Interest

Compound Name: ONO-0300302

Cat. No.: B10819879

For Researchers, Scientists, and Drug Development Professionals

Introduction

ONO-0300302 is a potent, orally active, and selective antagonist of the Lysophosphatidic Acid
Receptor 1 (LPAL). Originally developed for benign prostatic hyperplasia, its mechanism of
action holds significant therapeutic potential for oncology applications. LPA1 signaling is
implicated in numerous cancer-related processes, including cell proliferation, migration,
invasion, and metastasis[1][2]. These application notes provide a comprehensive overview of
ONO-0300302 and detailed protocols for its investigation in cancer research.

Physicochemical and Pharmacokinetic Properties of
ONO-0300302

A summary of the key quantitative data for ONO-0300302 is presented below. This information
Is crucial for designing and interpreting in vitro and in vivo oncology studies.
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Parameter Value Species/Conditions Reference

IC50 (LPA1) 0.086 UM Human LPA1 [3]

IC50 (LPA2) 11.5 pM Human LPA2 [3]

IC50 (LPA3) 2.8 uM Human LPA3 [3]
o o Human LPAL (at

Binding Affinity (Kd) 0.34 nM [4]

37°C, 2h)

Cmax (3 mg/kg p.o.) 233 ng/mL Rat [3]

t1/2 (3 mg/kg p.o.) 6.3 hours Rat [3]

Clearance (1 mg/kg ]

) 20.5 mL/min/kg Rat [3]

i.v.)

t1/2 (1 mg/kg i.v.) 7 hours Rat [3]

LPA1 Signaling Pathway in Cancer

The LPAL receptor, a G protein-coupled receptor (GPCR), is a key mediator of
lysophosphatidic acid (LPA) signaling. In cancer, the activation of LPA1 by LPA can trigger
multiple downstream signaling cascades that promote tumorigenesis and metastasis. ONO-
0300302, by blocking this initial activation step, can inhibit these pro-cancerous signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for ONO-0300302 in
Oncology Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819879#experimental-protocol-for-ono-0300302-
in-oncology-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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